(3,4-Dimethylphenyl)(6-ethyl-4-((4-methoxyphenyl)sulfonyl)quinolin-3-yl)methanone

• IUPAC Name: (3,4-dimethylphenyl)-[6-ethyl-4-(4-methoxyphenyl)sulfonylquinolin-3-yl]methanone
• InChI: InChI=1S/C27H25NO4S/c1-5-19-7-13-25-23(15-19)27(33(30,31)22-11-9-21(32-4)10-12-22)24(16-28-25)26(29)20-8-6-17(2)18(3)14-20/h6-16H,5H2,1-4H3
• InChI Key: IHLBZNKVCXZWNP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=CN=C2C=C1)C(=O)C3=CC(=C(C=C3)C)C)S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C27H25NO4S
• Molecular Weight: 459.6 g/mol

Description

“(3,4-Dimethylphenyl)(6-ethyl-4-((4-methoxyphenyl)sulfonyl)quinolin-3-yl)methanone” is a chemical compound with the molecular formula C27H25NO4S. Its average mass is 459.557 Da and its monoisotopic mass is 459.150421 Da.

Scientific Research Applications

• Synthetic Methods and Derivatives : Research has focused on the synthesis of various derivatives and metabolites of compounds related to (3,4-Dimethylphenyl)(6-ethyl-4-((4-methoxyphenyl)sulfonyl)quinolin-3-yl)methanone. For instance, Mizuno et al. (2006) detailed the synthesis of metabolites of ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate, a compound related to the one (Mizuno et al., 2006).

• Radiochemical Studies : Kitson et al. (2010) developed a carbon-14 radiosynthesis method for a 4-(2-hydroxyphenyl)quinolin-2(1H)-one derivative, demonstrating the interest in radiochemical applications of quinoline derivatives (Kitson et al., 2010).

• Pharmacological Properties : Alabaster et al. (1989) synthesized a series of 6-(N-linked, five-membered heteroaryl)-2(1H)-quinolinone derivatives and evaluated them for cardiotonic activity, indicating the pharmacological research interest in quinolinone derivatives (Alabaster et al., 1989).

• Chemical Stability and Properties : Shi et al. (2017) focused on the synthesis and properties of poly(arylene ether sulfone) anion exchange membranes with pendant benzyl-quaternary ammonium groups. This research highlights the interest in the stability and properties of compounds with structural similarities to this compound (Shi et al., 2017).

• Antioxidant and Anti-tumor Activities : Çetinkaya et al. (2012) explored the synthesis and antioxidant properties of derivatives of (3,4-Dihydroxyphenyl)(2,3,4-trihydroxyphenyl)methanone, indicating the exploration of antioxidant and potential anti-tumor properties in similar compounds (Çetinkaya et al., 2012).

• Environmental Applications : Zhou et al. (2018) worked on the environmental-friendly fabrication of tertiary amine-functionalized adsorption resins for removing specific compounds from water. This indicates interest in environmental applications of similar compounds (Zhou et al., 2018).